2-(2,3-difluorophenyl)propan-2-ol
Description
“2-(2,3-difluorophenyl)propan-2-ol” is a chemical compound with the CAS Number: 173276-79-4 . It has a molecular weight of 172.17 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “2-(2,3-difluorophenyl)propan-2-ol” is 1S/C9H10F2O/c1-9(2,12)6-4-3-5-7(10)8(6)11/h3-5,12H,1-2H3 . This indicates that the compound has 9 carbon atoms, 10 hydrogen atoms, 2 fluorine atoms, and 1 oxygen atom.Physical And Chemical Properties Analysis
“2-(2,3-difluorophenyl)propan-2-ol” is a liquid at room temperature . The compound has a molecular weight of 172.17 .Safety and Hazards
The safety information for “2-(2,3-difluorophenyl)propan-2-ol” indicates that it may cause skin and eye irritation, and may be harmful if inhaled . The compound is classified under the GHS07 hazard class . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,3-difluorophenyl)propan-2-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-difluorobenzene", "propan-2-ol", "sodium hydride", "tetrahydrofuran", "methylmagnesium bromide", "hydrochloric acid", "sodium bicarbonate", "sodium sulfate", "magnesium sulfate", "sodium chloride", "anhydrous magnesium sulfate", "diethyl ether" ], "Reaction": [ "Step 1: Preparation of 2-(2,3-difluorophenyl)propan-2-ol starting from 2,3-difluorobenzene", "a. Dissolve 2,3-difluorobenzene (1.0 eq) in tetrahydrofuran (THF) and cool the solution to 0°C.", "b. Add sodium hydride (1.2 eq) to the solution and stir for 30 minutes.", "c. Slowly add propan-2-ol (1.1 eq) to the reaction mixture and stir for 2 hours at room temperature.", "d. Quench the reaction with hydrochloric acid (1.2 eq) and extract the product with diethyl ether.", "e. Dry the organic layer with anhydrous magnesium sulfate and evaporate the solvent to obtain 2-(2,3-difluorophenyl)propan-2-ol as a colorless oil.", "Step 2: Preparation of Grignard reagent starting from methylmagnesium bromide", "a. Dissolve methylmagnesium bromide (1.0 eq) in THF and cool the solution to 0°C.", "b. Slowly add 2,3-difluorobenzene (1.1 eq) to the reaction mixture and stir for 2 hours at room temperature.", "c. Quench the reaction with hydrochloric acid (1.2 eq) and extract the product with diethyl ether.", "d. Dry the organic layer with anhydrous magnesium sulfate and evaporate the solvent to obtain the Grignard reagent.", "Step 3: Preparation of 2-(2,3-difluorophenyl)propan-2-ol starting from Grignard reagent", "a. Dissolve the Grignard reagent in THF and cool the solution to 0°C.", "b. Slowly add propan-2-ol (1.1 eq) to the reaction mixture and stir for 2 hours at room temperature.", "c. Quench the reaction with hydrochloric acid (1.2 eq) and extract the product with diethyl ether.", "d. Dry the organic layer with anhydrous magnesium sulfate and evaporate the solvent to obtain 2-(2,3-difluorophenyl)propan-2-ol as a colorless oil.", "Step 4: Purification of 2-(2,3-difluorophenyl)propan-2-ol", "a. Dissolve the crude product in a mixture of sodium bicarbonate and water.", "b. Extract the product with diethyl ether and dry the organic layer with anhydrous magnesium sulfate.", "c. Evaporate the solvent to obtain the purified product as a colorless oil.", "d. Recrystallize the product from diethyl ether to obtain the pure compound as a white solid." ] } | |
CAS RN |
173276-79-4 |
Product Name |
2-(2,3-difluorophenyl)propan-2-ol |
Molecular Formula |
C9H10F2O |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
